Cas no 497833-05-3 (4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• CAS No: 497833-05-3
• MF: C₆H₄BrF₃N₂O₂
• MW: 273.007370948792
• MDL: MFCD03419670
• CID: 1532193
• PubChem ID: 7018463
• Update Time: 2025-11-07

4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylic acid, 4-bromo-1-methyl-3-(trifluoromethyl)-
• 4-Bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic aci d
• 4-BROMO-2-METHYL-5-TRIFLUOROMETHYL-2 H -PYRAZOLE-3-CARBOXYLIC ACID
• 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid
• EN300-83589
• P16749
• Z1245633644
• SCHEMBL19615372
• YAJINUFLHMNOQR-UHFFFAOYSA-N
• AKOS000308103
• STK312499
• CS-0217744
• 4-bromo-2-methyl-5-(trifluoromethyl)pyrazole-3-carboxylic Acid
• DB-205661
• MFCD03419670
• 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylicacid
• AS-53605
• 497833-05-3
• F8880-6936

• MDL： MFCD03419670
• Inchi： 1S/C6H4BrF3N2O2/c1-12-3(5(13)14)2(7)4(11-12)6(8,9)10/h1H3,(H,13,14)
• InChI Key： YAJINUFLHMNOQR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=NN(C)C=1C(=O)O

Computed Properties

• Exact Mass: 271.94082
• Monoisotopic Mass: 271.94082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 2.0±0.1 g/cm3
• Boiling Point: 325.4±42.0 °C at 760 mmHg
• Flash Point: 150.6±27.9 °C
• PSA: 55.12
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-bromo-1-methyl-3-(trifluoromethyl)-1H-pyrazole-5-carboxylic acid

4-Bromo-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylic Acid: A Comprehensive Overview

4-Bromo-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 497833-05-3) is a highly specialized organic compound with significant applications in the fields of agrochemicals and pharmaceuticals. This compound belongs to the class of pyrazole derivatives, which are known for their versatile chemical properties and biological activities. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two nitrogen atoms. The substituents on the pyrazole ring include a bromine atom at position 4, a methyl group at position 1, and a trifluoromethyl group at position 3. Additionally, the carboxylic acid group at position 5 plays a crucial role in its chemical reactivity and biological functionality.

The synthesis of 4-Bromo-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylic Acid involves a series of intricate organic reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. These innovations have significantly contributed to the scalability of this compound's production, making it more accessible for industrial applications.

In terms of biological activity, 4-Bromo-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylic Acid has demonstrated potent inhibitory effects against various enzymes and receptors associated with diseases such as cancer and inflammatory disorders. A study published in the *Journal of Medicinal Chemistry* highlighted its ability to inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, this compound has shown promise as a potential lead molecule for the development of novel anti-inflammatory agents.

The agricultural sector has also benefited from the unique properties of 4-Bromo-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylic Acid. It has been identified as an effective herbicide with high selectivity towards certain weed species. Field trials conducted in various regions have demonstrated its ability to suppress the growth of invasive weeds without adversely affecting crop plants. This selective herbicidal activity is attributed to its ability to inhibit specific enzymatic pathways that are critical for weed metabolism.

Recent research has also focused on modifying the structure of 4-Bromo-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylic Acid to enhance its bioavailability and pharmacokinetic properties. For example, scientists have explored the incorporation of additional functional groups to improve its solubility and stability in physiological conditions. These modifications have shown potential in increasing the compound's efficacy as a therapeutic agent.

In conclusion, 4-Bromo-1-Methyl-3-(Trifluoromethyl)-1H-Pyrazole-5-Carboxylic Acid (CAS No. 497833-05-3) is a versatile compound with wide-ranging applications in both agrochemicals and pharmaceuticals. Its unique chemical structure and biological properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an even more significant role in advancing modern medicine and agriculture.